Cas no 2228481-78-3 ((1-ethynylcyclopropyl)(phenyl)methylbenzene)

• Product Name: (1-ethynylcyclopropyl)(phenyl)methylbenzene
• CAS No: 2228481-78-3
• MF: C₁₈H₁₆
• MW: 232.319644927979
• CID: 5856545
• PubChem ID: 165674491
• Update Time: 2025-07-09

(1-ethynylcyclopropyl)(phenyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• (1-ethynylcyclopropyl)(phenyl)methylbenzene
• [(1-ethynylcyclopropyl)(phenyl)methyl]benzene
• EN300-1861978
• 2228481-78-3

• Inchi： 1S/C18H16/c1-2-18(13-14-18)17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h1,3-12,17H,13-14H2
• InChI Key： CKMCJJVHHNBJIS-UHFFFAOYSA-N
• SMILES： C1(C#C)(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 232.125200510g/mol
• Monoisotopic Mass: 232.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on (1-ethynylcyclopropyl)(phenyl)methylbenzene

Introduction to (1-ethynylcyclopropyl)(phenyl)methylbenzene (CAS No. 2228481-78-3)

(1-ethynylcyclopropyl(phenyl)methylbenzene) is a sophisticated organic compound with the chemical formula C₁₃H₉. This molecule, identified by its CAS number 2228481-78-3, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The compound's structure combines a cyclopropyl ring with an ethynyl group and a phenylmethyl moiety, making it a versatile scaffold for synthetic chemists and medicinal researchers.

The cyclopropyl group in this molecule imparts a rigid three-membered ring structure, which can influence the compound's electronic properties and biological activity. The presence of the ethynyl group introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the phenylmethyl (benzyl) group adds another layer of complexity, potentially enhancing interactions with biological targets. This combination of structural elements makes (1-ethynylcyclopropyl)(phenyl)methylbenzene an intriguing candidate for exploring new pharmacological pathways.

In recent years, there has been growing interest in developing novel compounds that can modulate biological processes through precise targeting. The structural features of (1-ethynylcyclopropyl)(phenyl)methylbenzene make it a promising candidate for such applications. For instance, the cyclopropyl ring has been shown to enhance binding affinity in certain drug targets due to its rigid conformation. This property is particularly valuable in designing small-molecule inhibitors that require stable interactions with their biological counterparts.

Moreover, the ethynyl group serves as a versatile handle for further chemical modifications. This reactivity allows researchers to introduce various functional groups, such as halogens or alcohols, which can fine-tune the compound's biological activity. Such modifications are crucial in optimizing drug candidates for specific therapeutic applications. For example, introducing a hydroxyl group could enhance solubility, while incorporating a halogen might improve metabolic stability.

The phenylmethyl moiety also contributes significantly to the compound's pharmacological potential. Phenyl rings are well-known for their ability to interact with biological targets through π-stacking and hydrophobic effects. By incorporating this moiety into the molecule, researchers can exploit these interactions to improve binding affinity and selectivity. Additionally, the phenylmethyl group can serve as a linker between different pharmacophores, allowing for the design of multi-target drugs.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like (1-ethynylcyclopropyl)(phenyl)methylbenzene exemplify this principle by offering a unique structural scaffold that can be tailored to meet specific pharmacological requirements. Researchers have been exploring various derivatives of this compound to identify new leads with improved efficacy and reduced toxicity. These efforts have led to several promising candidates that are currently undergoing further investigation.

In addition to its potential in drug development, (1-ethynylcyclopropyl)(phenyl)methylbenzene has also attracted attention in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics and optoelectronics. For instance, it could be used in the development of organic semiconductors or light-emitting diodes (OLEDs). The rigid cyclopropyl ring and conjugated aromatic system contribute to its electronic characteristics, making it a valuable building block for advanced materials.

The synthesis of (1-ethynylcyclopropyl)(phenyl)methylbenzene is another area of active research. Chemists have developed several synthetic routes to access this compound, each with its own advantages and challenges. One common approach involves the coupling of cyclopropylethynol with benzaldehyde derivatives under palladium-catalyzed conditions. This method leverages cross-coupling reactions to construct the desired aromatic system efficiently.

Another strategy involves the use of organometallic reagents to introduce the cyclopropyl and phenylethynyl groups stepwise. These methods often require careful optimization of reaction conditions to ensure high yields and purity. Despite these challenges, advances in synthetic chemistry have made it possible to produce (1-ethynylcyclopropyl)(phenyl)methylbenzene on scales suitable for both research and industrial applications.

The future prospects for (1-ethynylcyclopropyl)(phenyl)methylbenzene are promising, given its unique structural features and potential applications across multiple fields. As research continues, new derivatives and analogs are likely to be discovered, expanding its utility in pharmaceuticals and materials science. The compound's versatility makes it an attractive scaffold for innovation, offering opportunities for both academic researchers and industry scientists.

In conclusion, (1-ethynylcyclopropyl)(phenyl)methylbenzene is a multifaceted compound with significant potential in various scientific domains. Its unique structure combining a cyclopropyl ring, an ethynyl group, and a phenylethynYL moiety makes it a valuable tool for drug discovery and materials science. As research progresses, this compound is expected to play an increasingly important role in advancing our understanding of biological processes and developing new technologies.